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Compound of Interest

Compound Name:
5-Cyano-N,N,6-

trimethylpicolinamide

Cat. No.: B7558770 Get Quote

5-Cyano-N,N,6-trimethylpicolinamide: An
Analysis of Available Data
For Researchers, Scientists, and Drug Development Professionals

This document outlines the currently available physical and chemical property data for the

compound 5-Cyano-N,N,6-trimethylpicolinamide. Despite a comprehensive search of

scientific literature and chemical databases, detailed experimental data for this specific

molecule remains limited. This guide summarizes the confirmed information and highlights the

areas where data is not publicly available.

Core Compound Information
Property Value Source

Chemical Name
5-Cyano-N,N,6-

trimethylpicolinamide
N/A

CAS Number 1197661-24-7 N/A

Molecular Formula C₁₀H₁₁N₃O N/A

Molecular Weight 189.21 g/mol N/A
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Physical and Chemical Properties
A thorough search for quantitative physical and chemical properties of 5-Cyano-N,N,6-
trimethylpicolinamide has yielded limited results. The following table summarizes the status

of key data points.

Property Value Experimental Protocol

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Spectral Data (NMR, IR, MS) Data not available N/A

The absence of this data in public databases suggests that the compound may be relatively

new, part of a proprietary research program, or that its characterization has not been published

in accessible literature.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Cyano-N,N,6-trimethylpicolinamide are

not currently available in the public domain. While general methods for the synthesis of

cyanopyridine derivatives exist, a specific, validated protocol for this compound has not been

identified.

Biological Activity and Signaling Pathways
There is no publicly available information regarding the biological activity or associated

signaling pathways of 5-Cyano-N,N,6-trimethylpicolinamide. Therefore, the creation of

diagrams for signaling pathways or experimental workflows related to its biological function is

not possible at this time.

Logical Relationship Diagram
The following diagram illustrates the current state of knowledge regarding this compound,

highlighting the information that is confirmed and the data that remains to be determined.
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Information Availability for 5-Cyano-N,N,6-trimethylpicolinamide

Compound Identity

CAS: 1197661-24-7
Formula: C10H11N3O

MW: 189.21 g/mol
Physical & Chemical Properties Experimental Protocols Biological Activity

Melting Point: ?
Boiling Point: ?

Solubility: ?
Spectral Data: ?

Data Unavailable

Synthesis Protocol: ?
Analytical Methods: ?

Data Unavailable

Signaling Pathways: ?
Mechanism of Action: ?

Data Unavailable

Click to download full resolution via product page

Caption: Availability of data for 5-Cyano-N,N,6-trimethylpicolinamide.

Conclusion
This technical guide serves to consolidate the known information on 5-Cyano-N,N,6-
trimethylpicolinamide. It is evident that while the basic chemical identity is established, a

significant gap exists in the publicly available scientific literature regarding its physical and

chemical properties, synthesis, and biological function. Researchers and drug development

professionals interested in this compound should consider this lack of data in their planning

and may need to undertake foundational research to characterize it further.

To cite this document: BenchChem. [5-Cyano-N,N,6-trimethylpicolinamide physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7558770#5-cyano-n-n-6-trimethylpicolinamide-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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